(Z)-6-((2-chlorobenzyl)oxy)-2-(furan-2-ylmethylene)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-6-[(2-chlorophenyl)methoxy]-2-(furan-2-ylmethylidene)-1-benzofuran-3-one
• InChI: InChI=1S/C20H13ClO4/c21-17-6-2-1-4-13(17)12-24-15-7-8-16-18(10-15)25-19(20(16)22)11-14-5-3-9-23-14/h1-11H,12H2/b19-11-
• InChI Key: MMZODEDCKSQBCD-ODLFYWEKSA-N
• Canonical SMILES: C1=CC=C(C(=C1)COC2=CC3=C(C=C2)C(=O)C(=CC4=CC=CO4)O3)Cl
• Isomeric SMILES: C1=CC=C(C(=C1)COC2=CC3=C(C=C2)C(=O)/C(=C/C4=CC=CO4)/O3)Cl
• Molecular Formula: C20H13ClO4
• Molecular Weight: 352.8 g/mol

Description

(Z)-6-((2-chlorobenzyl)oxy)-2-(furan-2-ylmethylene)benzofuran-3(2H)-one, commonly known as CBFB, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and material science.

Scientific Research Applications

Overview of Applications

The compound (Z)-6-((2-chlorobenzyl)oxy)-2-(furan-2-ylmethylene)benzofuran-3(2H)-one is a furan and benzofuran derivative, which are crucial in various scientific applications. Furan and its benzofuran derivatives have been extensively studied for their applications across multiple fields, including pharmaceuticals, agrochemicals, and materials science. These compounds exhibit a wide range of biological activities and have been utilized in the synthesis of complex molecules due to their unique chemical properties.

Pharmaceutical Research

In pharmaceutical research, furan and benzofuran derivatives are recognized for their therapeutic potential. They have been explored for their anti-inflammatory, antimicrobial, and anticancer activities. For instance, a study highlighted the synthesis and anti-inflammatory evaluation of novel 5-(benzo[b]furan-2-ylmethyl)-6-methyl-pyridazin-3(2H)-one derivatives, showcasing their promising anti-inflammatory properties comparable to those of indometacin and aspirin (Boukharsa et al., 2018).

Materials Science and Catalysis

Furan derivatives are also pivotal in materials science and catalysis. For example, zirconium phosphates grafted on mesoporous silicas have been evaluated for the selective production of valuable para-xylene from biomass-derived furans, illustrating the role of furan derivatives in catalyzing renewable aromatics production (Kasipandi et al., 2020).

Environmental Applications

Additionally, furan and benzofuran compounds have been studied in environmental applications, such as in the photodegradation of water pollutants. The degradation of 2,3-benzofuran in TiO2 aqueous suspensions serves as a model for studying the photocatalytic degradation of pollutants, highlighting the environmental significance of these compounds (Amalric et al., 1995).